Cas no 2193061-61-7 (2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine)

• Product Name: 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine
• CAS No: 2193061-61-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6149840
• PubChem ID: 165605784
• Update Time: 2025-05-21

2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine
• EN300-1693492
• 2193061-61-7

• Inchi： 1S/C8H13N3O/c1-2-6(1)8(10-11-8)7-5-9-3-4-12-7/h6-7,9H,1-5H2
• InChI Key： IRPWNUJFIFPPSW-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1(C2CC2)N=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Additional information on 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine

2-(3-Cyclopropyl-3H-Diazirin-3-Yl)Morpholine: A Comprehensive Overview

The compound 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine, with the CAS number 2193061-61-7, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of morpholine, a six-membered ring containing one oxygen atom and two nitrogen atoms, which serves as a versatile scaffold for various chemical modifications. The introduction of the 3-cyclopropyl-3H-diazirin-3-yl group at the 2-position of the morpholine ring introduces novel electronic and steric effects, making it a promising candidate for further research and development.

The synthesis of 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine involves a multi-step process that combines principles from both organic synthesis and heterocyclic chemistry. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has facilitated the formation of the diazirine ring, which is a key feature of this compound. The cyclopropyl group attached to the diazirine moiety adds an additional layer of complexity, as it introduces strain and reactivity that can be exploited in various chemical transformations.

From a structural perspective, the compound exhibits a fascinating interplay between aromaticity and non-aromaticity. The morpholine ring itself is not aromatic but can participate in various non-covalent interactions, such as hydrogen bonding and π-interactions, which are crucial for its biological activity. The diazirine group, on the other hand, is known for its ability to undergo [1,2]-shift reactions under certain conditions, making it a dynamic component within the molecule. This dynamic behavior has been explored in recent studies to design molecules with tunable reactivity and selectivity.

Recent research has focused on understanding the chemical reactivity of 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine. Experimental studies have demonstrated that this compound can act as a nucleophile in certain substitution reactions, particularly under polar aprotic conditions. The presence of the cyclopropyl group enhances the molecule's ability to undergo ring-opening reactions, which opens up new avenues for its application in drug design. Additionally, computational studies using density functional theory (DFT) have provided insights into the electronic structure of the molecule, revealing that the diazirine moiety plays a critical role in stabilizing reactive intermediates during these transformations.

The biological activity of 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine has been explored in several recent studies. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). The morpholine ring's ability to form hydrogen bonds with enzyme active sites contributes significantly to this activity. Furthermore, preliminary pharmacokinetic studies suggest that the compound has reasonable bioavailability, making it a potential candidate for further preclinical testing.

In terms of applications, 2-(3-cyclopropyl-3H-diazirin-3-yl)morpholine holds promise in several areas beyond traditional pharmaceuticals. For instance, its unique electronic properties make it a potential candidate for use in organic electronics. Recent studies have explored its ability to act as an electron-deficient component in donor–acceptor systems, which are essential for applications such as organic photovoltaics (OPVs). Additionally, its reactivity under specific conditions makes it a valuable building block for constructing more complex molecular architectures.

The future development of 2-(3-cyclopropyl-3H-diazirin-3-Yl)Morpholine will likely involve further optimization of its properties through structural modifications. Researchers are currently investigating how variations in the substituents attached to both the morpholine and diazirine rings can influence its chemical reactivity and biological activity. For example, introducing electron-withdrawing groups on the diazirine moiety could enhance its electrophilic character, making it more reactive toward nucleophilic attack. Conversely, adding bulky groups could improve its selectivity by steric hindrance effects.

In conclusion, 2-(3-cyclopropyl-3H-diazirin-3-Yl)Morpholine, with CAS number 2193061–61–7, represents an exciting area of research at the intersection of organic chemistry and pharmacology. Its unique structure endows it with versatile properties that make it suitable for a wide range of applications. As research continues to uncover new insights into its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.